![molecular formula C7H5ClN4 B047300 4-chloro-2-(1H-imidazol-1-yl)pyrimidine CAS No. 114834-04-7](/img/structure/B47300.png)
4-chloro-2-(1H-imidazol-1-yl)pyrimidine
Overview
Description
4-Chloro-2-(1H-imidazol-1-yl)pyrimidine (4-Cl-IP) is an important organic compound that has a variety of applications in the field of biochemistry and medicine. 4-Cl-IP is a heterocyclic compound containing a nitrogen-containing ring and a chlorine atom. It has been widely used in the synthesis of drugs, in the study of biochemical pathways, and in the development of new therapeutic agents.
Scientific Research Applications
Deng and Mani (2006) outlined an efficient synthetic route to 4-aryl-5-pyrimidinylimidazoles using 2,4-dichloropyrimidine, contributing to the production of medicinally important compounds (Deng & Mani, 2006).
Bakavoli, Bagherzadeh, and Rahimizadeh (2005) demonstrated the synthesis of optically active imidazo[1,2-a]pyrimidines, combining 2-chloro-4-(substituted amino)-6-methyl-5-nitropyrimidine with (L)--amino acids, which is significant for medicinal chemistry (Bakavoli, Bagherzadeh, & Rahimizadeh, 2005).
Goel, Luxami, and Paul (2015) noted the importance of imidazo[1,2-a]pyrimidine in synthetic chemistry for developing new chemosynthetic strategies and drug development (Goel, Luxami, & Paul, 2015).
Meshcheryakova and Kataev (2013) synthesized thietanyl-substituted derivatives of pyrimidine and imidazole, showing potential for new drug discovery and pharmacological applications (Meshcheryakova & Kataev, 2013).
Bukhari et al. (2013) found that a series of 4-(4-(1H-imidazol-1-yl)phenyl)-6-arylpyrimidin-2-amines exhibited PDE inhibition and showed antibacterial and antifungal activities (Bukhari et al., 2013).
Khlestkin et al. (2005) synthesized new pH-sensitive spin probes in the 2,3,4,6,7,8-hexahydro-imidazo[1,5-a]pyrimidine series with varying lipophilic/hydrophilic properties, useful for studying different solubilities in various pH-sensitive applications (Khlestkin et al., 2005).
Mechanism of Action
Target of Action
4-Chloro-2-(1H-imidazol-1-yl)pyrimidine is a compound that contains an imidazole ring, which is known to interact with a broad range of biological targets . Imidazole derivatives have been reported to show various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . .
Mode of Action
Imidazole derivatives are known to interact with their targets in various ways, leading to a wide range of biological effects . The presence of the imidazole ring in the structure of this compound suggests that it may interact with its targets in a similar manner.
Biochemical Pathways
Given the broad range of activities associated with imidazole derivatives, it is likely that this compound affects multiple pathways .
Result of Action
Imidazole derivatives have been reported to exhibit a wide range of biological activities , suggesting that this compound may have similar effects.
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-chloro-2-imidazol-1-ylpyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClN4/c8-6-1-2-10-7(11-6)12-4-3-9-5-12/h1-5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCQGLKJULMYXAV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(N=C1Cl)N2C=CN=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00442380 | |
Record name | 4-chloro-2-(1H-imidazol-1-yl)pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00442380 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
114834-04-7 | |
Record name | 4-Chloro-2-(1H-imidazol-1-yl)pyrimidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=114834-04-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-chloro-2-(1H-imidazol-1-yl)pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00442380 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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